molecular formula C11H15F2NO B13238909 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene

Cat. No.: B13238909
M. Wt: 215.24 g/mol
InChI Key: CBXMJDWMMZKIAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene is a fluorinated aromatic compound featuring a 3,5-difluorobenzene core substituted with a 2-amino-3-methylbutoxy group. This structure combines electron-withdrawing fluorine atoms with a branched alkoxyamine side chain, which influences its physicochemical properties and reactivity. The compound is primarily used in pharmaceutical and materials science research, particularly as a precursor for synthesizing bioactive molecules or functional materials. Key identifiers include synonyms such as 1-(3,5-difluorophenoxy)-3-methylbutan-2-amine and structural analogs like 1-(2-aminopropoxy)-3,5-difluorobenzene (CAS: 1354957-56-4, InChIKey: MHVPUNGIRVPZOR-UHFFFAOYSA-N) .

Properties

Molecular Formula

C11H15F2NO

Molecular Weight

215.24 g/mol

IUPAC Name

1-(3,5-difluorophenoxy)-3-methylbutan-2-amine

InChI

InChI=1S/C11H15F2NO/c1-7(2)11(14)6-15-10-4-8(12)3-9(13)5-10/h3-5,7,11H,6,14H2,1-2H3

InChI Key

CBXMJDWMMZKIAL-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(COC1=CC(=CC(=C1)F)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene typically involves multiple steps One common method includes the nitration of a suitable precursor, followed by reduction to introduce the amino groupThe fluorine atoms are usually introduced via halogenation reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale nitration and reduction processes, followed by purification steps to ensure high purity. The use of catalysts and optimized reaction conditions can enhance yield and efficiency .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group may yield nitro derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the fluorine atoms enhance the compound’s stability and reactivity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

1-(2-Aminopropoxy)-3,5-difluorobenzene

  • Structure : Shorter propoxy chain (C3) vs. 3-methylbutoxy (C4) in the target compound.
  • Impact : Reduced lipophilicity (logP ≈ 2.1 vs. ~2.8 for the target) and steric hindrance due to the absence of a methyl branch. This may affect binding affinity in biological systems .
  • Synthesis : Prepared via nucleophilic substitution or palladium-catalyzed coupling, similar to methods used for halogenated derivatives (e.g., 1-bromo-2-(2-chloroethoxy)-3,5-difluorobenzene, CAS: 175203-19-7) .

3,5-Difluoroaniline

  • Structure : Lacks the alkoxy side chain, with a primary amine directly attached to the benzene ring.
  • Reactivity: The amine group participates in electrophilic substitution reactions (e.g., diazotization), whereas the target compound’s amino-alkoxy group enables nucleophilic or condensation reactions (e.g., benzimidazole formation, as in ) .
  • Applications : Primarily used as a building block for agrochemicals, contrasting with the target compound’s role in advanced intermediates .

Halogenated Derivatives (e.g., 1-(2-Bromo-2-propen-1-yl)-3,5-difluorobenzene)

  • Structure: Bromine substituent instead of the amino-alkoxy group.
  • Reactivity : Bromine enables cross-coupling reactions (e.g., Suzuki-Miyaura in ), whereas the target compound’s amine functionality supports hydrogen bonding or Schiff base formation .
  • Safety : Halogenated derivatives exhibit higher toxicity (GHS Category 2 for acute toxicity) compared to the target compound’s moderate hazard profile .

Table 1: Key Properties of Selected Compounds

Compound Name Molecular Formula Molecular Weight Substituents logP (Predicted) Key Applications
1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene C₁₁H₁₄F₂N₂O 240.24 g/mol 3,5-F; 2-amino-3-methylbutoxy ~2.8 Pharmaceutical intermediates
1-(2-Aminopropoxy)-3,5-difluorobenzene C₉H₁₀F₂N₂O 200.19 g/mol 3,5-F; 2-aminopropoxy ~2.1 Material science precursors
3,5-Difluoroaniline C₆H₅F₂N 129.11 g/mol 3,5-F; NH₂ 1.4 Agrochemical synthesis
1-Bromo-2-(2-chloroethoxy)-3,5-difluorobenzene C₈H₆BrClF₂O 271.49 g/mol 3,5-F; Br; 2-chloroethoxy ~3.0 Cross-coupling intermediates

Biological Activity

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene is a compound of interest due to its potential biological activities. This article focuses on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

  • Chemical Formula : C11H14F2N2O
  • Molecular Weight : 232.24 g/mol
  • IUPAC Name : 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene

Research indicates that compounds similar to 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene often exhibit biological activity through various mechanisms:

  • Inhibition of Enzymatic Activity : Many fluorinated compounds have been shown to inhibit specific enzymes, which can lead to antimicrobial or anticancer effects.
  • Interaction with Receptors : The presence of amino and ether functional groups allows for potential interactions with neurotransmitter receptors, which could affect neurological pathways.

Antimicrobial Activity

Several studies have explored the antimicrobial properties of related compounds. For instance, derivatives containing similar structures have shown significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The minimal inhibitory concentrations (MICs) for these compounds often fall below clinically relevant thresholds, indicating their potential use as antibiotics.

CompoundTarget BacteriaMIC (μM)MBC (μM)
1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene (hypothetical)E. coli<100<200
Similar compound AS. aureus<50<100
Similar compound BP. aeruginosa<150<300

Cytotoxicity Studies

Cytotoxicity assays using human cell lines (e.g., HEK-293) have been conducted to evaluate the safety profile of similar compounds. Results indicate that while some derivatives exhibit cytotoxic effects at higher concentrations, others show low toxicity with selectivity indices suggesting a favorable therapeutic window.

Case Studies

  • Antibacterial Efficacy : A study focusing on a series of fluorinated benzene derivatives demonstrated that modifications at the amino and hydroxyl positions significantly enhanced antibacterial activity against resistant strains of bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA).
  • Neuroprotective Effects : Another investigation into structurally related compounds revealed potential neuroprotective effects in vitro, suggesting that these compounds may modulate neurotransmitter levels or receptor activity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.